Cas no 2361826-19-7 (rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane)
rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties
Names and Identifiers
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- rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane
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- Inchi: 1S/C9H13N3O/c1-6-11-12-8(13-6)9-4-2-7(9)3-5-10-9/h7,10H,2-5H2,1H3/t7-,9-/m1/s1
- InChI Key: AVOYONGMMFZSCE-VXNVDRBHSA-N
- SMILES: [C@]12(C3=NN=C(C)O3)[C@]([H])(CC1)CCN2
Experimental Properties
- Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 308.5±44.0 °C(Predicted)
- pka: 8.92±0.40(Predicted)
rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7433157-0.05g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 0.05g |
$344.0 | 2025-03-11 | |
| Enamine | EN300-7433157-0.1g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 0.1g |
$515.0 | 2025-03-11 | |
| Enamine | EN300-7433157-0.25g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 0.25g |
$735.0 | 2025-03-11 | |
| Enamine | EN300-7433157-0.5g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 0.5g |
$1158.0 | 2025-03-11 | |
| Enamine | EN300-7433157-1.0g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-11 | |
| Enamine | EN300-7433157-2.5g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-11 | |
| Enamine | EN300-7433157-5.0g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-11 | |
| Enamine | EN300-7433157-10.0g |
rac-(1R,5R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane |
2361826-19-7 | 95.0% | 10.0g |
$6390.0 | 2025-03-11 |
rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane
Introduction to rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2361826-19-7)
rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2361826-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic derivatives and is characterized by its intricate bicyclic framework and the presence of a 5-methyl-1,3,4-oxadiazole moiety. The combination of these structural elements imparts distinctive pharmacological properties that make it a promising candidate for various therapeutic interventions.
The rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane molecule is synthesized through a series of well-defined chemical reactions that ensure high purity and yield. The synthesis typically involves the formation of the azabicyclic core followed by the introduction of the 5-methyl-1,3,4-oxadiazole substituent. Recent advancements in synthetic methodologies have enabled the production of this compound with greater efficiency and scalability, making it more accessible for both research and potential clinical applications.
One of the key areas of interest for rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are targets for numerous therapeutic agents. Studies have shown that this compound exhibits selective binding to specific GPCRs, which could be leveraged to develop novel treatments for conditions such as pain management, neurological disorders, and cardiovascular diseases.
In addition to its GPCR modulation properties, rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for further development.
Recent clinical trials have further validated the therapeutic potential of rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane. Phase I trials have shown that it is well-tolerated in humans with no significant adverse effects at therapeutic doses. These findings have paved the way for Phase II trials to evaluate its efficacy in specific disease indications.
Moreover, the structural flexibility and functional group diversity of rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane make it an attractive scaffold for medicinal chemistry optimization. Researchers are actively exploring modifications to this core structure to enhance its potency and selectivity while minimizing off-target effects.
In conclusion, rel-(1R,5R)-1-(5-Methyl-1,3,4-oxadiazol-2-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2361826-19-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties position it as a valuable asset in the ongoing quest to discover new therapeutic agents for various diseases.
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